ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(3-methylpyridin-2-yl)propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H27N3O2/c1-4-22-17(21)20-10-7-15(8-11-20)19-14(3)12-16-13(2)6-5-9-18-16/h5-6,9,14-15,19H,4,7-8,10-12H2,1-3H3
• InChI Key: ZVJVFDBYYNMTFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(C)CC2=C(C=CC=N2)C
• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol

Description

Ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 and has since been used extensively in scientific research to study the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

Ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate selectively binds to and blocks the activity of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activity of mGluR5, ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate reduces the release of glutamate, a neurotransmitter that is involved in many physiological and pathological processes.
Biochemical and Physiological Effects:
ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate has been shown to have a number of biochemical and physiological effects, including reducing the release of glutamate, modulating synaptic plasticity, and affecting learning and memory. It has also been shown to have potential therapeutic effects in various pathological conditions, including drug addiction, anxiety, depression, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate in lab experiments is that it is a highly selective antagonist of mGluR5, which allows researchers to specifically target this receptor without affecting other receptors or neurotransmitters. However, one limitation of using ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate is that it has a relatively short half-life, which can make it difficult to achieve sustained blockade of mGluR5 in vivo.

Future Directions

There are many potential future directions for research on ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate and mGluR5. For example, researchers could investigate the role of mGluR5 in other physiological and pathological processes, such as pain, inflammation, and epilepsy. They could also explore the potential therapeutic effects of ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate in these conditions, as well as in other diseases such as autism and schizophrenia. In addition, researchers could develop new and more potent mGluR5 antagonists that have longer half-lives and greater selectivity for this receptor.

Scientific Research Applications

Ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes. For example, it has been used to investigate the role of mGluR5 in drug addiction, anxiety, depression, and neurodegenerative diseases such as Alzheimer's and Parkinson's. ethyl 4-{[1-methyl-2-(3-methylpyridin-2-yl)ethyl]amino}piperidine-1-carboxylate has also been used to study the effects of mGluR5 on synaptic plasticity and learning and memory.